cyclopentyl 2,7,7-trimethyl-4-(6-methyl-4-oxo-4H-chromen-3-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• IUPAC Name: cyclopentyl 2,7,7-trimethyl-4-(6-methyl-4-oxochromen-3-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate
• InChI: InChI=1S/C28H31NO5/c1-15-9-10-22-18(11-15)26(31)19(14-33-22)24-23(27(32)34-17-7-5-6-8-17)16(2)29-20-12-28(3,4)13-21(30)25(20)24/h9-11,14,17,24,29H,5-8,12-13H2,1-4H3
• InChI Key: FUCISFGNDJIQEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC=C(C2=O)C3C4=C(CC(CC4=O)(C)C)NC(=C3C(=O)OC5CCCC5)C
• Molecular Formula: C28H31NO5
• Molecular Weight: 461.5 g/mol

Description

Cyclopentyl 2,7,7-trimethyl-4-(6-methyl-4-oxo-4H-chromen-3-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a complex organic compound with the molecular formula C28H31NO5 It is known for its unique structure, which includes a cyclopentyl group, a chromenyl group, and a hexahydroquinoline core

Preparation Methods

The synthesis of cyclopentyl 2,7,7-trimethyl-4-(6-methyl-4-oxo-4H-chromen-3-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate involves multiple steps. The synthetic route typically includes the following steps:

Formation of the chromenyl group: This step involves the synthesis of the chromenyl moiety through a series of reactions, including cyclization and oxidation.

Introduction of the hexahydroquinoline core: The hexahydroquinoline core is synthesized through a multi-step process involving condensation and reduction reactions.

Coupling of the chromenyl and hexahydroquinoline moieties: The final step involves the coupling of the chromenyl and hexahydroquinoline moieties to form the desired compound.

Industrial production methods for this compound may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity.

Chemical Reactions Analysis

Cyclopentyl 2,7,7-trimethyl-4-(6-methyl-4-oxo-4H-chromen-3-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different functional groups.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Cyclopentyl 2,7,7-trimethyl-4-(6-methyl-4-oxo-4H-chromen-3-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of cyclopentyl 2,7,7-trimethyl-4-(6-methyl-4-oxo-4H-chromen-3-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological or therapeutic context in which the compound is used .

Comparison with Similar Compounds

Cyclopentyl 2,7,7-trimethyl-4-(6-methyl-4-oxo-4H-chromen-3-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate can be compared with other similar compounds, such as:

Cyclopentyl derivatives: Compounds with similar cyclopentyl groups but different functional groups or cores.

Chromenyl derivatives: Compounds with similar chromenyl groups but different substituents or cores.

Hexahydroquinoline derivatives: Compounds with similar hexahydroquinoline cores but different substituents or functional groups.